3-((3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-[[5-(4-fluorophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C23H21FN4O3S/c1-30-18-10-6-15(7-11-18)20(13-21(29)25-14-19-3-2-12-31-19)32-23-26-22(27-28-23)16-4-8-17(24)9-5-16/h2-12,20H,13-14H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key: KMYCKTLFFJVJNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)NCC2=CC=CO2)SC3=NNC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C23H21FN4O3S
• Molecular Weight: 452.5 g/mol

Description

3-((3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C23H21FN4O3S and its molecular weight is 452.5. The purity is usually 95%.
BenchChem offers high-quality 3-((3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl)thio)-N-(furan-2-ylmethyl)-3-(4-methoxyphenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research on derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which includes compounds structurally similar to the specified chemical, has demonstrated significant antioxidant and anticancer activities. These compounds, tested against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, have shown promising results in cytotoxicity against the glioblastoma U-87 cell line, indicating potential applications in cancer treatment (Tumosienė et al., 2020).

Antimicrobial Properties

Several derivatives similar to the specified chemical have demonstrated notable antibacterial and antifungal activities. These compounds have shown efficacy against various strains of bacteria and fungi, comparable to standard antimicrobial agents like Ampicilline and Flucanazole. This suggests potential applications in treating bacterial and fungal infections (Helal et al., 2013).

Synthesis and Structural Characterization

The synthesis and structural characterization of compounds structurally related to the specified chemical are crucial for understanding their potential applications. Studies have detailed the synthesis processes and characterized the molecular structures of these compounds, which is essential for their application in various fields, including pharmaceuticals and materials science (Nagamani et al., 2018).